2-{[4-(phenoxymethyl)benzoyl]amino}benzamide

• IUPAC Name: 2-[[4-(phenoxymethyl)benzoyl]amino]benzamide
• InChI: InChI=1S/C21H18N2O3/c22-20(24)18-8-4-5-9-19(18)23-21(25)16-12-10-15(11-13-16)14-26-17-6-2-1-3-7-17/h1-13H,14H2,(H2,22,24)(H,23,25)
• InChI Key: BPXQXWGIQRXJQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

2-{[4-(phenoxymethyl)benzoyl]amino}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as PMBBA and has a molecular formula of C21H19N2O3.

Scientific Research Applications

PMBBA has been extensively studied for its potential applications in various areas such as cancer treatment, drug delivery, and imaging. In cancer treatment, PMBBA has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. PMBBA has also been used as a drug delivery system, where it can encapsulate drugs and deliver them to specific targets in the body. Moreover, PMBBA has been used as an imaging agent in magnetic resonance imaging (MRI) due to its ability to bind to specific proteins and cells.

Mechanism of Action

The mechanism of action of PMBBA is not fully understood. However, it has been proposed that PMBBA induces apoptosis by activating the caspase pathway, a series of proteases that play a crucial role in cell death. PMBBA has also been shown to inhibit the activity of topoisomerase II, an enzyme that plays a critical role in DNA replication and repair.
Biochemical and physiological effects:
PMBBA has been shown to have several biochemical and physiological effects. In vitro studies have shown that PMBBA can inhibit the growth of cancer cells by inducing apoptosis. PMBBA has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, PMBBA has been shown to have antioxidant properties by scavenging free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using PMBBA in lab experiments is its ability to selectively target specific cells and proteins. Moreover, PMBBA has a relatively low toxicity profile, making it suitable for use in in vitro and in vivo studies. However, one of the limitations of using PMBBA is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on PMBBA. One of the areas of interest is the development of PMBBA-based drug delivery systems for targeted cancer therapy. Moreover, further studies are needed to elucidate the mechanism of action of PMBBA and its potential applications in other areas such as neurodegenerative diseases and cardiovascular diseases. Additionally, the development of novel synthetic methods for PMBBA and its analogs can lead to the discovery of new compounds with improved properties and efficacy.
Conclusion:
In conclusion, PMBBA is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as cancer treatment, drug delivery, and imaging. The synthesis of PMBBA involves the reaction between 4-(phenoxymethyl)benzoic acid and 2-aminobenzamide in the presence of a coupling agent and a catalyst. PMBBA has been shown to have several biochemical and physiological effects and has a relatively low toxicity profile. However, further studies are needed to elucidate the mechanism of action of PMBBA and its potential applications in other areas.

Synthesis Methods

The synthesis of PMBBA involves the reaction between 4-(phenoxymethyl)benzoic acid and 2-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The reaction results in the formation of PMBBA as a white solid with a yield of around 70%.